2-{[(3-Hydroxybutyl)amino]methyl}-4-methylphenol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-[(3-hydroxybutylamino)methyl]-4-methylphenol
• InChI: InChI=1S/C12H19NO2/c1-9-3-4-12(15)11(7-9)8-13-6-5-10(2)14/h3-4,7,10,13-15H,5-6,8H2,1-2H3
• InChI Key: PAIFFKDBCXKHLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)CNCCC(C)O

Description

2-{[(3-Hydroxybutyl)amino]methyl}-4-methylphenol is a phenolic compound featuring a 4-methylphenol backbone modified with a 3-hydroxybutylamino-methyl substituent at the 2-position. Such compounds are often explored for their coordination chemistry, biological activity, and applications in materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-{[(3-Hydroxybutyl)amino]methyl}-4-methylphenol typically involves nucleophilic aromatic substitution reactions. These reactions are characterized by the replacement of a substituent in an aromatic ring with a nucleophile . The reaction conditions often require the presence of strong electron-attracting groups and very basic nucleophilic reagents to facilitate the substitution process .

Industrial Production Methods

While specific industrial production methods for 2-{[(3-Hydroxybutyl)amino]methyl}-4-methylphenol are not widely documented, the general approach involves large-scale nucleophilic aromatic substitution reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-{[(3-Hydroxybutyl)amino]methyl}-4-methylphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroxy derivatives.

Substitution: The aromatic ring can undergo further substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Strong bases like sodium hydroxide (NaOH) and potassium tert-butoxide (KOtBu) are often employed.

Major Products

The major products formed from these reactions include various substituted phenols, quinones, and hydroxy derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-{[(3-Hydroxybutyl)amino]methyl}-4-methylphenol is utilized in several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(3-Hydroxybutyl)amino]methyl}-4-methylphenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, influencing various biochemical pathways . The hydroxybutylamino group can also interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structure shares key features with several derivatives reported in the evidence:

Compound Name	Substituent at 2-Position	Key Functional Groups	Molecular Weight (g/mol)	References
2-{[(3-Hydroxybutyl)amino]methyl}-4-methylphenol	(3-Hydroxybutyl)aminomethyl	Phenol, hydroxylalkylamine	~237.3*	N/A
2-(Bis(3-methoxyphenyl)amino)-4-methylphenol	Bis(3-methoxyphenyl)amino	Methoxy groups, tertiary amine	349.4
2-(2H-Benzotriazol-2-yl)-6-[(diethylamino)methyl]-4-methylphenol	Benzotriazole, diethylaminomethyl	Benzotriazole, tertiary amine	310.4
2-(((5,6-dimethyl-1,2,4-triazin-3-yl)amino)methyl)-4-methylphenol	Triazinylaminomethyl	Triazine, secondary amine	244.3

*Estimated based on formula C₁₂H₁₉NO₂.

Key Observations :

• Hydrogen Bonding : Unlike benzotriazole derivatives (e.g., ), which exhibit intramolecular O—H⋯N hydrogen bonds (N⋯H distance: 1.89 Å), the target compound’s 3-hydroxybutyl group may enable intermolecular H-bonding or chelation with metals.

Comparison Insights :

• DNA Binding : Schiff base complexes (e.g., ) exhibit intercalative DNA binding, a property the target compound may share if it forms metal complexes.
• Antimicrobial Potential: The 3-hydroxybutyl group’s hydrophilicity could enhance solubility and bioavailability compared to lipophilic benzotriazole derivatives .

Crystallographic and Physicochemical Properties

• Crystal Packing : Benzotriazole derivatives (e.g., ) adopt planar configurations with dihedral angles <10° between aromatic rings, stabilized by intramolecular H-bonding. The target compound’s flexible hydroxybutyl chain may reduce crystallinity.
• Melting Points : Triazine derivatives (e.g., 2c, 2d) melt at 135–142°C , whereas benzotriazole analogs are solids with higher thermal stability due to rigid structures .